Cas no 1423029-07-5 (2-4-(4-Fluorophenoxy)phenylethan-1-amine Hydrochloride)

• Product Name: 2-4-(4-Fluorophenoxy)phenylethan-1-amine Hydrochloride
• CAS No: 1423029-07-5
• MF: C₁₄H₁₅ClFNO
• MW: 267.726406335831
• CID: 4598252
• PubChem ID: 71757045
• Update Time: 2025-07-01

2-4-(4-Fluorophenoxy)phenylethan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenoxy)phenyl]ethan-1-amine hydrochloride
• 2-4-(4-Fluorophenoxy)phenylethan-1-amine Hydrochloride

• Inchi： 1S/C14H14FNO.ClH/c15-12-3-7-14(8-4-12)17-13-5-1-11(2-6-13)9-10-16;/h1-8H,9-10,16H2;1H
• InChI Key： WFMWPKGLNDXEOU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(F)=CC=1)C1C=CC(CCN)=CC=1.Cl

2-4-(4-Fluorophenoxy)phenylethan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-4-(4-Fluorophenoxy)phenylethan-1-amine Hydrochloride

Introduction to 2-(4-(4-Fluorophenoxy)phenyl)ethan-1-amine Hydrochloride (CAS No. 1423029-07-5)

2-(4-(4-Fluorophenoxy)phenyl)ethan-1-amine Hydrochloride (CAS No. 1423029-07-5) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research in recent years, particularly in the context of drug discovery and development.

The molecular structure of 2-(4-(4-fluorophenoxy)phenyl)ethan-1-amine hydrochloride consists of a central ethanamine backbone, with a phenyl group substituted at the second carbon atom. The phenyl group itself is further substituted with a phenoxy group, which contains a fluorine atom at the para position. This substitution pattern not only enhances the compound's stability but also contributes to its unique pharmacokinetic properties.

Recent studies have highlighted the potential of CAS No. 1423029-07-5 as a promising candidate in the development of novel therapeutic agents. Its ability to interact with various biological targets, such as enzymes and receptors, has been extensively investigated using advanced computational and experimental techniques.

One of the key areas of research on this compound involves its role in modulating cellular signaling pathways. For instance, studies have demonstrated that 2-(4-(4-fluorophenoxy)phenyl)ethan-1-amine hydrochloride can influence the activity of protein kinases, which are critical in regulating cell growth and differentiation. This makes it a potential candidate for treating conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, CAS No. 1423029-07-5 has also been explored for its potential in materials science. Its unique electronic properties make it a suitable candidate for applications in organic electronics, such as in the development of new types of semiconductors and conductive polymers.

The synthesis of 2-(4-(4-fluorophenoxy)phenyl)ethan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of intermediate compounds. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, leading to higher yields and improved purity levels.

From an analytical standpoint, the compound has been characterized using a variety of techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational preferences.

Looking ahead, ongoing research is focused on understanding the long-term effects of CAS No. 1423029-07-5 on biological systems, as well as exploring its potential for use in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, 2-(4-(4-fluorophenoxy)phenyl)ethanamme hydrochloride (CAS No. 1423029-07_5) represents a fascinating example of how advances in chemical synthesis and biological research can lead to innovative solutions in medicine and materials science.